Cas no 853771-74-1 (4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene)

• Product Name: 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene
• CAS No: 853771-74-1
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 3370757
• PubChem ID: 43141733
• Update Time: 2025-06-12

4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-(BROMOMETHYL)-1-(DIFLUOROMETHOXY)-2-METHOXY-
• 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene
• 853771-74-1
• 879-379-7
• EN300-155655
• SCHEMBL6353922

• Inchi： 1S/C9H9BrF2O2/c1-13-8-4-6(5-10)2-3-7(8)14-9(11)12/h2-4,9H,5H2,1H3
• InChI Key： CEEHMLARGLIAER-UHFFFAOYSA-N
• SMILES： C1(OC(F)F)=CC=C(CBr)C=C1OC

Computed Properties

• Exact Mass: 265.97540Da
• Monoisotopic Mass: 265.97540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene

Comprehensive Overview of 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene (CAS No. 853771-74-1)

4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene (CAS No. 853771-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining aromaticity with halogen and ether substituents, makes it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and brominated intermediates has positioned 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene as a subject of extensive study. Researchers are particularly intrigued by its potential role in developing next-generation therapeutics, including kinase inhibitors and antimicrobial agents. The compound's difluoromethoxy group is known to enhance metabolic stability and bioavailability, addressing key challenges in modern drug design.

In the context of green chemistry and sustainable synthesis, 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene has been explored for its compatibility with eco-friendly reaction conditions. Recent publications highlight its utility in catalyzed cross-coupling reactions, a hot topic in organic chemistry circles. The compound's reactivity profile aligns well with current industry demands for atom-efficient transformations and mild reaction conditions.

Analytical characterization of 853771-74-1 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with particular focus on the distinctive signals from its bromomethyl moiety and difluoromethoxy group. These analytical challenges represent common search queries among chemists working with similar halogenated aromatics. The compound's stability under various pH conditions has also been a subject of recent investigations, responding to industry needs for robust intermediates in process chemistry.

The pharmaceutical applications of 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene extend to potential use in central nervous system (CNS) drug development, a trending research area. Its structural features suggest possible blood-brain barrier permeability, making it relevant to current studies on neurodegenerative disease treatments. This connection to neurological research has increased its visibility in scientific literature and patent applications.

From a commercial perspective, the synthesis and supply of 853771-74-1 have become topics of interest for fine chemical manufacturers. The compound's purity specifications and scale-up challenges frequently appear in technical discussions, reflecting practical concerns in chemical production. Recent advances in continuous flow chemistry have opened new possibilities for its efficient manufacturing, addressing common search queries about process optimization.

In material science applications, the bromomethyl group of this compound offers valuable functionality for polymer modification and surface engineering. Researchers investigating advanced materials often explore its potential as a building block for functionalized polymers, particularly in developing materials with specific electronic or optical properties. This aspect connects with growing interest in smart materials and molecular electronics.

The safety profile and handling considerations for 4-(bromomethyl)-1-(difluoromethoxy)-2-methoxybenzene represent another area of frequent inquiry. While not classified as hazardous under standard protocols, proper laboratory practices for halogenated compounds are recommended. This information responds to common search patterns among laboratory professionals seeking chemical safety guidelines.

Looking forward, the scientific community anticipates expanded applications for 853771-74-1 in medicinal chemistry and material science. Its unique combination of functional groups continues to inspire innovative synthetic strategies, particularly in the development of targeted therapeutics and specialty chemicals. As research progresses, this compound is likely to maintain its relevance in cutting-edge chemical innovation.